Cas no 1807128-19-3 (5-Cyano-3-ethyl-2-methoxyphenylacetic acid)

• Product Name: 5-Cyano-3-ethyl-2-methoxyphenylacetic acid
• CAS No: 1807128-19-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010240
• Update Time: 2025-05-25

5-Cyano-3-ethyl-2-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-ethyl-2-methoxyphenylacetic acid

• Inchi： 1S/C12H13NO3/c1-3-9-4-8(7-13)5-10(6-11(14)15)12(9)16-2/h4-5H,3,6H2,1-2H3,(H,14,15)
• InChI Key： IAOLXZGAYQCEDY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#N)=CC=1CC)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 5-Cyano-3-ethyl-2-methoxyphenylacetic acid

5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid: A Comprehensive Overview

5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid (CAS No. 1807128-19-3) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique combination of functional groups, including a cyano group, an ethyl group, and a methoxy group attached to a phenylacetic acid backbone, exhibits a wide range of potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of interest for both academic and industrial research.

The chemical structure of 5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid is defined by its aromatic ring system, which serves as the central framework. The cyano group (-CN) at the 5-position introduces electron-withdrawing effects, while the ethyl group (-CH₂CH₃) at the 3-position and the methoxy group (-OCH₃) at the 2-position contribute to steric and electronic modifications. These substituents not only influence the compound's physical properties but also play a pivotal role in its reactivity and biological activity. Recent studies have demonstrated that these functional groups can be strategically manipulated to enhance specific properties, such as solubility or bioavailability.

From a synthetic perspective, the preparation of 5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the aromatic ring system through methods such as Friedel-Crafts alkylation or acylation. Subsequent steps involve the introduction of substituents at specific positions on the ring, followed by functionalization to achieve the desired product. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis.

The biological activity of 5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid has been a focal point of recent research efforts. Studies have shown that this compound exhibits potential as a bioactive agent, with applications in drug discovery and development. Its ability to interact with various biological targets, such as enzymes or receptors, has been explored through in vitro assays and computational docking studies. For instance, researchers have reported that this compound demonstrates inhibitory effects on certain kinases, making it a promising candidate for anti-cancer therapies.

In addition to its biological applications, 5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid has also been investigated for its role in material science. Its unique chemical structure allows it to serve as a building block for advanced materials, such as polymers or nanoparticles. Recent research has highlighted its potential as a precursor for self-assembling monolayers or stimuli-responsive materials, which could find applications in sensors or drug delivery systems.

From an analytical chemistry standpoint, the characterization of 5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into its molecular structure, purity, and stability under various conditions. Recent developments in high-resolution mass spectrometry have further enhanced the accuracy of these analyses.

The stability and degradation pathways of this compound are critical considerations for its practical applications. Studies have shown that 5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid is relatively stable under normal storage conditions but may undergo degradation under harsh conditions such as high temperature or strong acidic/basic environments. Understanding these degradation mechanisms is essential for optimizing its storage and transportation logistics.

In conclusion, 5-Cyano-3-Ethyl-2-Methoxyphenylacetic Acid (CAS No. 1807128-19-3) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for both academic research and industrial innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.